Cas no 127181-31-1 ((1R,2S)-1-AMINO-2-(HYDROXYMETHYL)-CYCLOPROPANECARBOXYLIC ACID)

• Product Name: (1R,2S)-1-AMINO-2-(HYDROXYMETHYL)-CYCLOPROPANECARBOXYLIC ACID
• CAS No: 127181-31-1
• MF: C₅H₉NO₃
• MW: 131.129861593246
• MDL: MFCD07776897
• CID: 897456
• Update Time: 2025-10-30

(1R,2S)-1-AMINO-2-(HYDROXYMETHYL)-CYCLOPROPANECARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-1-AMINO-2-(HYDROXYMETHYL)-CYCLOPROPANECARBOXYLIC ACID
• (1R,2S)-1-amino-2-(hydroxymethyl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 1-amino-2-(hydroxymethyl)-, (1R,2S)- (9CI)

• MDL： MFCD07776897
• Inchi： 1S/C5H9NO3/c6-5(4(8)9)1-3(5)2-7/h3,7H,1-2,6H2,(H,8,9)/t3-,5-/m1/s1
• InChI Key： ZPCQSJYTXRPREU-NQXXGFSBSA-N
• SMILES： [C@@]1(N)(C(=O)O)C[C@@H]1CO

Computed Properties

• Exact Mass: 131.05800

Experimental Properties

• PSA: 83.55000
• LogP: -0.51900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1R,2S)-1-AMINO-2-(HYDROXYMETHYL)-CYCLOPROPANECARBOXYLIC ACID

Introduction to (1R,2S)-1-AMINO-2-(HYDROXYMETHYL)-CYCLOPROPANECARBOXYLIC ACID (CAS No. 127181-31-1)

(1R,2S)-1-Amino-2-(hydroxymethyl)cyclopropanecarboxylic acid (CAS No. 127181-31-1) is a unique and structurally intriguing compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and medicinal chemistry. This compound, often referred to as ACHC for brevity, is a derivative of cyclopropane with a distinctive amino and hydroxymethyl functional group arrangement. Its unique structure endows it with a range of potential applications, particularly in the development of novel therapeutic agents and as a valuable building block in synthetic chemistry.

The chemical structure of (1R,2S)-1-amino-2-(hydroxymethyl)cyclopropanecarboxylic acid is characterized by a cyclopropane ring with an amino group and a hydroxymethyl group attached to adjacent carbon atoms. This configuration imparts specific stereochemical properties that are crucial for its biological activity and reactivity in synthetic processes. The compound's stereochemistry is essential for its function, as the (1R,2S) configuration is known to exhibit distinct properties compared to other stereoisomers.

Recent research has highlighted the potential of ACHC in various biological contexts. For instance, studies have shown that this compound can act as an inhibitor of certain enzymes involved in metabolic pathways, making it a promising candidate for the development of drugs targeting metabolic disorders. Additionally, its ability to modulate protein-protein interactions has been explored in the context of neurodegenerative diseases, where it may help in stabilizing or disrupting specific protein complexes.

In the realm of medicinal chemistry, (1R,2S)-1-amino-2-(hydroxymethyl)cyclopropanecarboxylic acid has been investigated as a lead compound for the synthesis of more complex molecules with therapeutic potential. Its unique structure allows for the introduction of various functional groups through chemical modifications, thereby expanding its utility in drug design. Researchers have successfully synthesized derivatives of ACHC that exhibit enhanced potency and selectivity against specific targets, such as G protein-coupled receptors (GPCRs) and ion channels.

The synthetic routes to produce (1R,2S)-1-amino-2-(hydroxymethyl)cyclopropanecarboxylic acid have been optimized over the years to improve yield and purity. One common approach involves the asymmetric synthesis of the cyclopropane ring followed by selective functionalization to introduce the amino and hydroxymethyl groups. Advanced techniques such as chiral catalysis and enantioselective synthesis have played a crucial role in achieving high enantiomeric purity, which is essential for pharmaceutical applications.

Beyond its direct use as a therapeutic agent, ACHC serves as a valuable intermediate in the synthesis of other bioactive compounds. Its versatile reactivity makes it an attractive starting material for the preparation of peptidomimetics and other small molecules with potential medicinal properties. For example, ACHC has been used to synthesize analogs of natural peptides that exhibit improved stability and bioavailability.

The pharmacological properties of (1R,2S)-1-amino-2-(hydroxymethyl)cyclopropanecarboxylic acid have been extensively studied in both in vitro and in vivo models. Preclinical studies have demonstrated its efficacy in reducing inflammation and oxidative stress, which are key factors in many chronic diseases. Furthermore, its ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) disorders.

In clinical trials, derivatives of ACHC have shown promising results in treating conditions such as Alzheimer's disease and Parkinson's disease. These trials have highlighted the compound's safety profile and its potential to improve cognitive function and motor skills in affected individuals. The ongoing research aims to further elucidate the mechanisms by which ACHC exerts its therapeutic effects and to optimize its formulation for maximum efficacy.

The environmental impact of (1R,2S)-1-amino-2-(hydroxymethyl)cyclopropanecarboxylic acid is also an important consideration. Studies have shown that ACHC is biodegradable under appropriate conditions, minimizing its ecological footprint. This property makes it a more sustainable choice compared to other synthetic compounds that may persist in the environment.

In conclusion, (1R,2S)-1-amino-2-(hydroxymethyl)cyclopropanecarboxylic acid (CAS No. 127181-31-1) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique chemical structure and biological activity make it an invaluable tool for advancing our understanding of complex biological processes and developing innovative therapeutic strategies. As research continues to uncover new insights into its properties and applications, ACHC is poised to play an increasingly important role in the fields of chemistry and medicine.